Cas no 1534576-80-1 (5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine)

• Product Name: 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine
• CAS No: 1534576-80-1
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 6306559
• PubChem ID: 82564714
• Update Time: 2025-10-19

5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine
• 1534576-80-1
• EN300-1296368
• CHEMBL4790898

• Inchi： 1S/C9H10BrN3/c1-2-11-9-12-7-4-3-6(10)5-8(7)13-9/h3-5H,2H2,1H3,(H2,11,12,13)
• InChI Key： IHSFFNZFHDHOTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(=N2)NCC

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine

Comprehensive Analysis of 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine (CAS No. 1534576-80-1) in Modern Pharmaceutical Research

The compound 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine (CAS No. 1534576-80-1) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. As a benzodiazole derivative, it belongs to a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers are increasingly exploring its role in drug discovery and medicinal chemistry, particularly in the development of targeted therapies for complex diseases.

One of the key features of 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine is its molecular structure, which combines a bromine substituent with an ethylamine group on the benzodiazole core. This configuration enhances its reactivity and binding affinity to various biological targets, making it a valuable scaffold for designing novel small-molecule inhibitors. Recent studies have highlighted its potential in modulating enzyme activity and protein-protein interactions, which are critical pathways in cancer treatment and neurodegenerative disorders.

In the context of current research trends, 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine aligns with the growing demand for precision medicine and personalized therapeutics. Its ability to interact with specific biomolecules has sparked interest in its use for biomarker detection and diagnostic applications. Moreover, the compound's stability and solubility profile make it suitable for formulation development, addressing common challenges in drug delivery systems.

The synthesis of 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine involves multi-step organic reactions, including bromination and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the integration of modern green chemistry principles. These methods not only improve efficiency but also reduce environmental impact, a priority in today's sustainable research landscape.

From a commercial perspective, the demand for 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine is driven by its versatility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic institutions are actively investigating its potential as a lead compound for new drug candidates. Its CAS No. 1534576-80-1 serves as a unique identifier in global chemical databases, facilitating collaboration and data sharing among researchers.

Safety and regulatory considerations are paramount when working with 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine. While it is not classified as hazardous under standard guidelines, proper handling protocols must be followed to ensure laboratory safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) to mitigate risks during experimentation.

Looking ahead, the future of 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine research lies in its integration with artificial intelligence (AI) and machine learning tools. Predictive modeling can accelerate the identification of its biological targets and optimize its pharmacokinetic properties. This synergy between experimental and computational approaches exemplifies the next frontier in drug development.

In summary, 5-bromo-N-ethyl-1H-1,3-benzodiazol-2-amine (CAS No. 1534576-80-1) represents a promising candidate in the quest for innovative therapeutics. Its multifaceted applications, from molecular biology to pharmaceutical engineering, underscore its relevance in contemporary science. As research progresses, this compound may unlock new possibilities for treating diseases with unmet medical needs, solidifying its place in the annals of chemical innovation.